1,6-dideoxy-1,1-bis(ethylsulfonyl)-L-Mannitol

• Molecular Formula: C11H24O8S2
• Molecular Weight: 348.4 g/mol
• InChI: InChI=1S/C11H24O8S2/c1-4-20(16,17)6-8(21(18,19)5-2)10(14)11(15)9(13)7(3)12/h7-15H,4-6H2,1-3H3/t7?,8?,9-,10?,11+/m0/s1
• InChIKey: LNJXPPUMIBFKKX-HSNZMOJESA-N

1,6-Dideoxy-1,1-bis(ethylsulfonyl)-L-Mannitol: Procurement & Identity

1,6-Dideoxy-1,1-bis(ethylsulfonyl)-L-mannitol (CAS 54253-49-5), also known as L-Rhamnose Bis(ethylsulfone), is a synthetic sulfonylated sugar derivative. It belongs to the class of carbohydrate derivatives and is characterized by a L-mannitol backbone deoxygenated at C-1 and C-6, with bis(ethylsulfonyl) substitution at the C-1 position . This compound is primarily recognized as a biochemical reagent utilized in glycobiology research , and it holds specific industrial relevance as a key starting material in the multi-step synthesis of L-biopterin, a precursor to the pharmaceutical sapropterin hydrochloride [1].

1

L-biopterin intermediate — documented starting material in patented synthesis

2

Glycobiology probe — stable modified rhamnose for enzyme and pathway studies

• [1] Method for producing alpha form crystals of sapropterin hydrochloride. U.S. Patent Application Publication No. 2009/0270619, filed April 29, 2009. View Source

1,6-Dideoxy-1,1-bis(ethylsulfonyl)-L-Mannitol: Non-Interchangeable Analogs

The procurement of 1,6-dideoxy-1,1-bis(ethylsulfonyl)-L-mannitol is driven by its unique dual role as a stable, soluble glycobiology tool and a validated industrial intermediate for L-biopterin production [1]. Simple in-class substitution with unmodified L-rhamnose or other sulfonated mannitol derivatives is not feasible due to significant differences in physicochemical stability, as evidenced by a melting point nearly double that of the parent sugar [2]. Furthermore, its specific bis(ethylsulfonyl) functionality is a structural requirement for its established use in the patented synthesis of pharmaceutical precursors, a pathway for which generic analogs like L-rhamnose diethyl mercaptal or 1,6-dimethanesulfonate-D-mannitol are not direct, drop-in replacements [1]. The following evidence quantifies these critical differentiators.

Parent sugar mismatch

Unmodified L-rhamnose may exhibit lower thermal stability; its melting point differs substantially, which may shift processing and storage conditions.

Structure–function gap

Generic sulfonated mannitol analogs lack the process-defined bis(ethylsulfonyl) substitution pattern required for L-biopterin synthesis.

Enzyme substrate context

Native L-rhamnose may provide different kinetic behavior; modified substrate activity should be verified in target assay conditions.

• [1] Method for producing L-biopterin. U.S. Patent Application Publication No. 2006/0142573, filed February 28, 2005. View Source
• [2] Wikipedia contributors. (2025, December 3). Rhamnose. In Wikipedia, The Free Encyclopedia. Retrieved April 23, 2026. View Source

1,6-Dideoxy-1,1-bis(ethylsulfonyl)-L-Mannitol: Differentiation Evidence

Thermal Stability vs. Parent L-Rhamnose

1,6-Dideoxy-1,1-bis(ethylsulfonyl)-L-mannitol demonstrates a significantly higher melting point (178-180 °C) compared to its parent sugar, L-rhamnose (91-93 °C for the monohydrate form) [1]. This 88°C increase indicates enhanced thermal stability conferred by the bis(ethylsulfonyl) substitution.

Thermal stability

Reported

178–180 °C vs. L-rhamnose 91–93 °C (monohydrate); difference 85–89 °C

Supports thermal stability screening for elevated-temperature processing.

Standard reference data; confirm under actual process conditions.

Evidence Dimension	Melting Point (Thermal Stability)
Target Compound Data	178-180 °C
Comparator Or Baseline	L-Rhamnose: 91-93 °C (monohydrate)
Quantified Difference	Increase of 85-89 °C
Conditions	Standard reported melting point values; target compound as solid, L-rhamnose as monohydrate.

Why This Matters

This substantial difference in thermal stability is critical for procurement decisions involving formulation, storage, or processes requiring exposure to elevated temperatures, where the derivative offers a clear advantage over the parent sugar.

• [1] Wikipedia contributors. (2025, December 3). Rhamnose. In Wikipedia, The Free Encyclopedia. Retrieved April 23, 2026. View Source

L-Biopterin Synthesis Starting Material

1,6-Dideoxy-1,1-bis(ethylsulfonyl)-L-mannitol is explicitly named as the starting material (`1′,1′-diethylsulfonyl-L-rhamnose`) in a patented industrial process for producing L-biopterin, a key intermediate for the drug sapropterin hydrochloride [1]. The patent describes the process using this compound as enabling production on a large industrial scale with inexpensive reagents and without the need for special equipment, distinguishing it from alternative routes starting from L-arabinose or tartaric acid which were noted to involve longer processes, lower yields, and low-temperature or silica gel refining steps [2].

L-biopterin synthesis role

Class-level

Validated starting material in patented L-biopterin route; process claimed suitable for industrial scale without special equipment.

Supports process chemistry review; quantitative yield data not disclosed.

Class-level inference; verify synthetic performance at intended scale.

Evidence Dimension	Synthetic Utility (Process Feasibility)
Target Compound Data	Validated starting material in patented L-biopterin synthesis; process described as suitable for large industrial scale [1][2].
Comparator Or Baseline	Alternative starting materials: L-arabinose, tartaric acid.
Quantified Difference	Quantitative yield data is not publicly disclosed in the cited patent abstract, but the patent claims advantages in process economy and scale over other methods [2].
Conditions	Multi-step organic synthesis as described in U.S. Patent Application No. 2006/0142573 [2].

Why This Matters

This evidence directs procurement toward a compound with a documented, specific role in a validated industrial process, providing a clear, application-based rationale for selection over generic carbohydrate derivatives.

• [1] Method for producing alpha form crystals of sapropterin hydrochloride. U.S. Patent Application Publication No. 2009/0270619, filed April 29, 2009. View Source
• [2] Method for producing L-biopterin. U.S. Patent Application Publication No. 2006/0142573, filed February 28, 2005. View Source

Glycobiology Enzyme Substrate

The compound is cited by vendors as a substrate for enzymes involved in rhamnose metabolism, including rhamnosidases and rhamnose isomerases . The bis(ethylsulfonyl) modification is noted to enhance the solubility and stability of the L-rhamnose core, making it suitable for diverse experimental settings in glycobiology research .

Enzyme substrate use

Data to verify

Described as substrate for rhamnosidases and rhamnose isomerases; modified for enhanced stability and solubility.

Supports glycobiology enzyme assay context; kinetic characterization to verify.

Vendor-reported; no Km or Vmax data available.

Evidence Dimension	Biochemical Utility (Enzymatic Assay)
Target Compound Data	Described as a substrate for rhamnose-metabolizing enzymes .
Comparator Or Baseline	Unmodified L-rhamnose is the natural substrate for these enzymes.
Quantified Difference	Quantitative kinetic data (e.g., Km, Vmax) comparing the derivative to L-rhamnose is not available in the provided sources.
Conditions	In vitro enzymatic assays as reported by vendor product descriptions.

Why This Matters

This information supports the compound's procurement for specialized glycobiology applications where a stable, modified substrate is required, offering a functional advantage over the native sugar.

1,6-Dideoxy-1,1-bis(ethylsulfonyl)-L-Mannitol: Scientific & Industrial Applications

Sapropterin Hydrochloride Intermediate

Procure this compound for its specific and patented role as a key starting material (`1′,1′-diethylsulfonyl-L-rhamnose`) in the synthesis of L-biopterin, a direct precursor to the active pharmaceutical ingredient (API) sapropterin hydrochloride [1]. This application leverages its established use in an industrial-scale process designed for cost-efficiency and simplified handling [2].

Stable Rhamnose Substrate for Glycobiology

Select this derivative for glycobiology experiments involving enzymes of the rhamnose metabolic pathway (e.g., rhamnosidases, rhamnose isomerases) . Its enhanced thermal stability and solubility compared to L-rhamnose make it a robust reagent for in vitro assays, particularly when experimental conditions require a modified sugar that can withstand more rigorous handling or storage .

Complex Carbohydrate & Glycoconjugate Synthesis

Utilize 1,6-dideoxy-1,1-bis(ethylsulfonyl)-L-mannitol as a versatile building block in the chemical synthesis of oligosaccharides, polysaccharides, and rhamnose-containing biomaterials . The presence of the bis(ethylsulfonyl) group provides a chemical handle for further modifications, including fluorination, methylation, and click chemistry, enabling the construction of complex, functionalized glycostructures .

Application

Selection Property

Validation Focus

L-biopterin intermediate synthesis

Process-defined bis(ethylsulfonyl) handle

Scale-up feasibility and yield optimization

Stable rhamnose probe for glycobiology

Enhanced thermal and solution stability

Enzyme assay compatibility and storage

Carbohydrate derivatization building block

Bis-sulfone functionalization handle

Conjugation efficiency and product analysis

• [1] Method for producing alpha form crystals of sapropterin hydrochloride. U.S. Patent Application Publication No. 2009/0270619, filed April 29, 2009. View Source
• [2] Method for producing L-biopterin. U.S. Patent Application Publication No. 2006/0142573, filed February 28, 2005. View Source